Cas no 158966-92-8 (2-1-({(1R)-1-{3-(1E)-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropylsulfanyl}methyl)cyclopropylacetic acid)

• Product Name: 2-1-({(1R)-1-{3-(1E)-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropylsulfanyl}methyl)cyclopropylacetic acid
• CAS No: 158966-92-8
• MF: C₃₅H₃₆ClNO₃S
• MW: 586.183247566223
• MDL: MFCD05662278
• CID: 65509
• PubChem ID: 5281040
• Update Time: 2025-04-18

2-1-({(1R)-1-{3-(1E)-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropylsulfanyl}methyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• Montelukast
• Montelukas
• (R-(E))-1-(((1-(3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)cyclopropaneacetic acid
• 2-[1-[[(1R)-1-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid
• (1-{1-{3(R)-[2-(7-chloro-quinolin-2-yl)-vinyl]-phenyl}-3-[2-(1-hydroxy-1-methyl-ethyl)-phenyl]-propylsulfanylmethyl}-cyclopropyl)-acetic acid
• [14C]-Montelukast
• [3H]-Montelukast
• Brondilat (TN)
• Montair
• Montelukast (INN)
• Montelukast [INN:BAN]
• Singular
• UNII-MHM278SD3E
• 2-[1-[[(1R)-1-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phen
• Montelukast Acid
• Montelukast(Form A)
• Montelukast D6 sodium salt (Rac)
• Cyclopropaneaceticacid,1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-Methylethyl)phenyl]propyl]thio]Methyl]-
• 2-1-({(1R)-1-{3-(1E)-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropylsulfanyl}methyl)cyclopropylacetic acid
• Cyclopropaneacetic acid,1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-
• {1-[({(1R)-1-{3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl}-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl}sulfanyl)methyl]cyclopropyl}acetic acid
• Q417767
• SCHEMBL4487
• D08229
• 142522-28-9
• GTPL3340
• UCHDWCPVSPXUMX-TZIWLTJVSA-N
• CCG-221186
• Singulair
• 1-[[[(1 R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl] phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]sulfanyl]methyl]cyclopropaneacetic acid
• Cyclopropaneacetic acid, 1-(((1-(3-(2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)-, (R-(E))-
• Cyclopropaneacetic acid, 1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-
• Aerokast
• BM164608
• C07482
• R03DC03
• 1-((((1R)-1-(3-((1E)-2-(7-Chloro-2-quinolinyl)ethenyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)cyclopropaneacetic acid
• SR-01000763441-3
• HSDB 7582
• 1124196-02-6
• BRD-K99673372-001-01-9
• Brondilat
• (1-((((1R)-1-(3-((E)-2-(7-CHLOROQUINOLIN-2-YL)VINYL)PHENYL)-3-(2-(1-HYDROXY-1-METHYLETHYL)PHENYL)PROPYL)THIO)METHYL)CYCLOPROPYL)ACETIC ACID
• DTXCID403334
• SR-01000763441
• Montelukast racemate
• CHEBI:50730
• 2-[1-({[(1R)-1-{3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl}-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanyl}methyl)cyclopropyl]acetic acid
• EN300-1644598
• SR-01000763441-5
• EN300-20599903
• 158966-92-8
• MONTELUKAST [HSDB]
• NS00001064
• AKOS025310659
• CHEBI:94710
• MHM278SD3E
• Montelukastum
• (1-((((1R)-1-(3-((E)-2-(7-chloroquinolin-2-yl)ethenyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propyl)sulfanyl)methyl)cyclopropyl)acetic acid
• {1-[({(1R)-1-{3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl}-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl}sulfanyl)methyl]cyclopropyl}acetic acid
• HMS3886L03
• BS-49158
• AB01275454-01
• cis-Montelukast
• BIDD:GT0394
• r-(e)-1-[[[1-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]cyclopropaneacetic acid
• Cyclopropaneacetic acid, 1-((((1R)-1-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)-
• DB00471
• cyclopropaneacetic acid, 1-((((1R)-1-(3-((E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)-
• MONTELUKAST [WHO-DD]
• DTXSID9023334
• SCHEMBL4486
• NCGC00188977-01
• MONTELUKAST [INN]
• CS-0002595
• MONTELUKAST [VANDF]
• (R,E)-2-(1-(((1-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propyl)thio)methyl)cyclopropyl)acetic acid
• MK0476 (free acid)
• (R,E)-2-(1-(((1-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propyl)thio)methyl)cyclopropyl)aceticacid
• 2-[1-[[(1R)-1-[3-[(E)-2-(7-chloro-2-quinolyl)vinyl]phenyl]-3-[2-(1-hydroxy-1-methyl-ethyl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid
• CHEMBL787
• S5783
• 2-[1-({[(1R)-1-{3-[2-(7-chloroquinolin-2-yl)ethenyl]phenyl}-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanyl}methyl)cyclopropyl]acetic acid
• HMS3715N13
• MFCD05662278
• MONTELUKAST [MI]
• (R)-2-(1-(((1-(3-(2-(7-Chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propyl)thio)methyl)cyclopropyl)acetic acid
• BDBM50052024
• 2-[1-({[(1R)-1-{3-[(1E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl}-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanyl}methyl)cyclopropyl]acetic acid
• Montelukast- Bio-X
• HY-13315A
• HMS2089D07
• 774538-96-4
• BRD-K69470111-001-01-2
• BRD-K69470111-236-08-9
• BRD-K69470111-236-09-7

• MDL： MFCD05662278
• Inchi： 1S/C35H36ClNO3S/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39)/b15-10+/t32-/m1/s1
• InChI Key： UCHDWCPVSPXUMX-TZIWLTJVSA-N
• SMILES： ClC1C=CC2C=CC(/C=C/C3=CC=CC(=C3)[C@@H](CCC3C=CC=CC=3C(C)(C)O)SCC3(CC(=O)O)CC3)=NC=2C=1

Computed Properties

• Exact Mass: 585.21000
• Monoisotopic Mass: 607.192387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7

Experimental Properties

• Density: 1.272
• Boiling Point: 750.5 °C at 760 mmHg
• Flash Point: 407.7 °C
• Refractive Index: 1.677
• PSA: 95.72000
• LogP: 8.94800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids